Cas no 1172504-66-3 (N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide)

N-Cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide is a synthetic organic compound featuring a piperidine core substituted with a cyclopropylcarboxamide group and a 2-methylbenzyl moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The cyclopropyl group may enhance metabolic stability, while the aromatic substitution offers opportunities for targeted interactions. The compound's well-defined stereochemistry and modular design make it suitable for structure-activity relationship studies. Its synthetic accessibility and functional group compatibility further support its use as an intermediate in pharmaceutical research. Precise characterization data, including NMR and HPLC purity, ensure reproducibility for investigative applications.
N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide structure
1172504-66-3 structure
Product Name:N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide
CAS No:1172504-66-3
MF:C17H24N2O
MW:272.385264396667
CID:5320494
PubChem ID:43921936
Update Time:2025-05-19

N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1172504-66-3
    • F6753-3201
    • AKOS040867522
    • N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide
    • Inchi: 1S/C17H24N2O/c1-13-5-2-3-6-14(13)11-19-10-4-7-15(12-19)17(20)18-16-8-9-16/h2-3,5-6,15-16H,4,7-12H2,1H3,(H,18,20)
    • InChI Key: XNUHBXYSUQZEPB-UHFFFAOYSA-N
    • SMILES: O=C(C1CN(CC2C=CC=CC=2C)CCC1)NC1CC1

Computed Properties

  • Exact Mass: 272.188863393g/mol
  • Monoisotopic Mass: 272.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 32.3Ų

N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6753-3201-2μmol
N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide
1172504-66-3
2μmol
$85.5 2023-09-07
Life Chemicals
F6753-3201-5μmol
N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide
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$94.5 2023-09-07
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F6753-3201-10μmol
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$103.5 2023-09-07
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F6753-3201-20μmol
N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide
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$118.5 2023-09-07
Life Chemicals
F6753-3201-1mg
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F6753-3201-2mg
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$94.5 2023-09-07
Life Chemicals
F6753-3201-4mg
N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide
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Life Chemicals
F6753-3201-5mg
N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide
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Additional information on N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide

Research Briefing on N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide (CAS: 1172504-66-3)

N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide (CAS: 1172504-66-3) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

The compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities. Recent studies have explored its role as a modulator of specific biological targets, particularly in the central nervous system (CNS). Preliminary data suggest that N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide may interact with neurotransmitter receptors, making it a candidate for further investigation in neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and characterized N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide, confirming its structure via NMR and mass spectrometry. The study highlighted its stability under physiological conditions and its ability to cross the blood-brain barrier (BBB), a critical feature for CNS-targeting drugs. Further in vitro assays demonstrated its affinity for serotonin and dopamine receptors, albeit with varying degrees of selectivity.

Another significant finding comes from a preclinical trial conducted by a team at the University of Cambridge, where the compound was evaluated for its potential in treating neuropathic pain. The results, published in Neuropharmacology, indicated that N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide exhibited analgesic effects in rodent models, possibly through modulation of the µ-opioid receptor pathway. However, the study also noted the need for further optimization to reduce off-target effects.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its metabolism and elimination half-life, requires further elucidation. Additionally, toxicological studies are necessary to assess its safety profile before advancing to clinical trials. Researchers are currently exploring structural analogs to improve efficacy and reduce potential side effects.

In conclusion, N-cyclopropyl-1-[(2-methylphenyl)methyl]piperidine-3-carboxamide (CAS: 1172504-66-3) represents a promising scaffold for drug development, particularly in CNS-related conditions. Continued research is essential to fully understand its mechanism of action and therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside.

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